Cas no 646533-92-8 (4,6-Octadienoic acid, 2-methylene-8-phenyl-, methyl ester, (4Z,6E)-)

4,6-Octadienoic acid, 2-methylene-8-phenyl-, methyl ester, (4Z,6E)- structure
646533-92-8 structure
Product Name:4,6-Octadienoic acid, 2-methylene-8-phenyl-, methyl ester, (4Z,6E)-
CAS No:646533-92-8
MF:C16H18O2
MW:242.312924861908
CID:419275
PubChem ID:71379169
Update Time:2025-04-19

4,6-Octadienoic acid, 2-methylene-8-phenyl-, methyl ester, (4Z,6E)- Chemical and Physical Properties

Names and Identifiers

    • 4,6-Octadienoic acid, 2-methylene-8-phenyl-, methyl ester, (4Z,6E)-
    • methyl 2-methylidene-8-phenylocta-4,6-dienoate
    • DTXSID00801756
    • 646533-92-8
    • Inchi: 1S/C16H18O2/c1-14(16(17)18-2)10-6-3-4-7-11-15-12-8-5-9-13-15/h3-9,12-13H,1,10-11H2,2H3
    • InChI Key: LBBGAQIPVLNCTF-UHFFFAOYSA-N
    • SMILES: O(C)C(C(=C)CC=CC=CCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 242.13074
  • Monoisotopic Mass: 242.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • XLogP3: 4.2
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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